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Compound Name: Breyniaionoside A

Cat. No.: B15594185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Breyniaionoside A is a naturally occurring ionone-derived glycoside, specifically classified as

a megastigmane glucoside. It was first isolated from the leaves of Breynia officinalis HEMSL, a

plant belonging to the Euphorbiaceae family.[1] This technical guide provides a comprehensive

overview of the known chemical properties and stability of Breyniaionoside A, based on

available scientific literature.

Chemical Properties
The fundamental chemical and physical properties of Breyniaionoside A are summarized in

the table below. These properties are crucial for its handling, formulation, and analytical

characterization.

Property Value Source

Molecular Formula C₁₉H₃₂O₉ [1]

Molecular Weight 420.45 g/mol
Calculated from Molecular

Formula

Appearance Amorphous powder [1]

Optical Rotation [α]D²⁴ -68.4° (c 0.5, MeOH) [1]
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Spectroscopic Data:

The structural elucidation of Breyniaionoside A was primarily achieved through nuclear

magnetic resonance (NMR) spectroscopy. The reported ¹H-NMR and ¹³C-NMR data are

essential for its identification and purity assessment.[1]

¹H-NMR (500 MHz, CD₃OD): δ 4.36 (1H, d, J=7.8 Hz, H-1' of Glc), 1.29 (3H, s, H-11), 1.28

(3H, s, H-12), 1.00 (3H, d, J=6.4 Hz, H-10), 0.99 (3H, s, H-13).[1]

¹³C-NMR (125 MHz, CD₃OD): δ 102.4 (C-1' of Glc), 80.1 (C-9), 78.0 (C-3' of Glc), 77.8 (C-5'

of Glc), 75.1 (C-2' of Glc), 71.6 (C-4' of Glc), 62.8 (C-6' of Glc), 49.9 (C-1), 42.5 (C-5), 37.1

(C-6), 34.8 (C-2), 30.5 (C-4), 24.8 (C-12), 23.5 (C-11), 20.0 (C-10), 12.9 (C-13).[1]

Stability Profile
Currently, there is a lack of specific experimental data in the scientific literature detailing the

stability of Breyniaionoside A under various conditions such as pH, temperature, and light.

Experimental Protocols
Isolation and Purification of Breyniaionoside A:

The following workflow outlines the general procedure for the isolation of Breyniaionoside A
from the leaves of Breynia officinalis.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15594185?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/15340194/
https://pubmed.ncbi.nlm.nih.gov/15340194/
https://pubmed.ncbi.nlm.nih.gov/15340194/
https://www.benchchem.com/product/b15594185?utm_src=pdf-body
https://www.benchchem.com/product/b15594185?utm_src=pdf-body
https://www.benchchem.com/product/b15594185?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/15340194/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dried Leaves of Breynia officinalis

Extraction with MeOH

Partition with n-Hexane and H₂O

Extraction of Aqueous Layer with n-BuOH

Aqueous Layer

Column Chromatography (Diaion HP-20)

Column Chromatography (Silica Gel)

HPLC (ODS)

Breyniaionoside A

Click to download full resolution via product page

Figure 1. General workflow for the isolation of Breyniaionoside A.

Methodology:
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Extraction: The dried leaves of Breynia officinalis are extracted with methanol (MeOH).[1]

Partitioning: The resulting extract is partitioned between n-hexane and water to remove

nonpolar compounds.[1] The aqueous layer is then further extracted with n-butanol (n-

BuOH).[1]

Chromatography: The n-BuOH soluble fraction is subjected to a series of chromatographic

separations. This typically involves column chromatography on Diaion HP-20, followed by

silica gel chromatography.[1]

Final Purification: Final purification is achieved by high-performance liquid chromatography

(HPLC) on an octadecylsilyl (ODS) column to yield pure Breyniaionoside A.[1]

Structural Elucidation:

The structure of Breyniaionoside A was determined by spectroscopic analysis, primarily using

1D and 2D NMR techniques, including ¹H-¹H COSY, HSQC, and HMBC experiments.[1]

Biological Activity and Signaling Pathways
As of the latest available literature, there have been no specific studies reporting on the

biological activity or the mechanism of action of Breyniaionoside A. Consequently, no

signaling pathways associated with this compound have been identified.

Conclusion
Breyniaionoside A is a well-characterized megastigmane glucoside from Breynia officinalis in

terms of its chemical structure. However, a significant knowledge gap exists regarding its

physicochemical properties, such as melting point and solubility, as well as its stability under

various environmental conditions. Furthermore, its biological potential remains unexplored.

Future research should focus on determining these fundamental properties and investigating its

pharmacological activities to assess its potential for drug development and other applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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